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CAS Number: 1849-53-2

Abstract

This technical guide provides a comprehensive overview of 3-Methoxypyridine-2-
carbaldehyde (CAS No. 1849-53-2), a key heterocyclic building block in medicinal chemistry
and drug development. The document details its physicochemical properties, safety
information, and established experimental protocols for its synthesis. A significant application of
this compound is its role as a crucial intermediate in the synthesis of novel gamma-secretase
modulators (GSMs), which are under investigation as potential therapeutic agents for
Alzheimer's disease. This guide includes a detailed schematic of the amyloid precursor protein
(APP) processing pathway, illustrating the mechanism of action for GSMs, and a workflow for
the synthesis of advanced pharmaceutical intermediates from the title compound.

Chemical Identity and Properties

3-Methoxypyridine-2-carbaldehyde, also known as 3-methoxypicolinaldehyde, is a
substituted pyridine derivative essential for the synthesis of complex heterocyclic systems.
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Table 1: Physicochemical Properties

Property Value Source

CAS Number 1849-53-2 [Internal Data]
Molecular Formula C7H7NO2 [Internal Data]
Molecular Weight 137.14 g/mol [Internal Data]
Appearance Off-white to yellow solid [Internal Data]
Melting Point 67-68 °C [Internal Data]
Boiling Point 239.4 £ 20.0 °C (Predicted) [Internal Data]
Density 1.159 + 0.06 g/cm? (Predicted) [Internal Data]

Inert atmosphere, Store in
Storage Temperature [Internal Data]
freezer, under -20°C

pKa 3.19 £ 0.10 (Predicted) [Internal Data]

Table 2: Spectroscopic Data

Spectrum Type Key Peaks / Shifts Source

Data not explicitly available in
1H NMR ] N/A
searched literature.

Data not explicitly available in
13C NMR , N/A
searched literature.

Data not explicitly available in
IR Spectrum ) N/A
searched literature.

Data not explicitly available in
Mass Spectrum ] N/A
searched literature.

Table 3: Safety and Hazard Information
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Hazard Category GHS Codes Signal Word
Acute Toxicity, Oral H302 Warning
Skin Irritation H315 Warning
Serious Eye Damage H318 Danger
Specific Target Organ Toxicity H335 (Respiratory system) Warning

Role in Alzheimer's Disease Drug Development

3-Methoxypyridine-2-carbaldehyde is a pivotal precursor in the synthesis of a class of
molecules known as gamma-secretase modulators (GSMs).[1][2] In the pathology of
Alzheimer's disease, the enzymatic complex gamma-secretase cleaves the amyloid precursor
protein (APP) to produce amyloid-beta (AB) peptides of varying lengths.[3] The accumulation of
longer, aggregation-prone AP peptides, particularly AB42, is a central event in the formation of
amyloid plaques, a hallmark of the disease.[1][3]

GSMs do not inhibit the gamma-secretase enzyme outright but rather allosterically modulate its
activity.[4] This modulation shifts the cleavage pattern of APP, resulting in the production of
shorter, less amyloidogenic AP peptides (e.g., AB38) at the expense of the pathogenic Ap42
form.[4] The use of 3-Methoxypyridine-2-carbaldehyde allows for the construction of novel
heterocyclic scaffolds that form the core of these potent and selective GSMs.[1][5]

Amyloid Precursor Protein (APP) Processing Pathway

The diagram below illustrates the two primary pathways for APP processing. The
amyloidogenic pathway, which leads to the formation of AP plaques, is the target of GSMs.
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Figure 1: The processing of Amyloid Precursor Protein (APP).

Experimental Protocols
Synthesis of 3-Methoxypyridine-2-carbaldehyde

The following protocol describes the oxidation of 3-methoxy-2-methylpyridine to yield the target
aldehyde.

Reference: Based on patent CN103570683.

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b157397/docs?utm_src=pdf-body-img#technical-guide-3-methoxypyridine-2-carbaldehyde
https://www.benchchem.com/product/b157397/docs?utm_src=pdf-body#technical-guide-3-methoxypyridine-2-carbaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157397?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Materials:

3-methoxy-2-methylpyridine (1.0 eq)

Selenium dioxide (Se032) (2.0 eq)

1,4-Dioxane (solvent)

Procedure:

Dissolve selenium dioxide (478 mg, 4.30 mmol, 2.0 eq) in 8 mL of 1,4-dioxane in a round-
bottom flask equipped with a magnetic stirrer and reflux condenser.

Heat the solution to 80 °C with stirring.

Prepare a solution of 3-methoxy-2-methylpyridine (265 mg, 2.15 mmol, 1.0 eq) in 2 mL of
1,4-dioxane.

Slowly add the 3-methoxy-2-methylpyridine solution to the heated selenium dioxide solution.
Maintain the reaction mixture at 80 °C and continue stirring for 18 hours.

Upon completion (monitored by TLC), cool the mixture to room temperature.

Filter the mixture to remove insoluble selenium byproducts.

Concentrate the filtrate under reduced pressure to remove the dioxane solvent, yielding the
crude product.

Purify the crude product by column chromatography on silica gel to afford 3-
Methoxypyridine-2-carbaldehyde.

General Workflow for Synthesis of GSM Core Structure

3-Methoxypyridine-2-carbaldehyde serves as a key electrophile in multi-step syntheses to

build the complex heterocyclic systems of GSMs. A common subsequent step involves a

condensation reaction to form an aminothiazole ring, which is central to the GSM scaffold.
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Figure 2: General synthetic workflow for GSMs.

Conclusion

3-Methoxypyridine-2-carbaldehyde is a valuable and versatile chemical intermediate. Its
structural features make it an ideal starting material for the synthesis of complex, biologically
active molecules. The protocols and data presented herein underscore its importance for
researchers and professionals in the field of drug discovery, particularly in the development of
gamma-secretase modulators for Alzheimer's disease. This guide serves as a foundational
resource for the safe handling, synthesis, and application of this important compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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